Cas no 42571-84-6 (Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester)

Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester structure
42571-84-6 structure
Product Name:Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester
CAS No:42571-84-6
MF:C11H13ClO2
MW:212.672722578049
CID:329965
PubChem ID:5743479
Update Time:2025-04-19

Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridic acid,3-methyl-5-(1-methylethyl)phenyl ester
    • (3-methyl-5-propan-2-ylphenyl) carbonochloridate
    • 5-isopropyl-3-methylphenyl chloroformate
    • DTXSID10195350
    • SCHEMBL5836310
    • 42571-84-6
    • NS00031214
    • EINECS 255-890-5
    • AKOS020226190
    • Inchi: 1S/C11H13ClO2/c1-7(2)9-4-8(3)5-10(6-9)14-11(12)13/h4-7H,1-3H3
    • InChI Key: BBPDRHBZXDFJBM-UHFFFAOYSA-N
    • SMILES: ClC(=O)OC1C=C(C)C=C(C=1)C(C)C

Computed Properties

  • Exact Mass: 212.0604073g/mol
  • Monoisotopic Mass: 212.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų
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